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Compound of Interest

Compound Name: Dadle

Cat. No.: B013295

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with DADLE ([D-Ala2, D-Leu5]-enkephalin), a
prototypical d-opioid receptor agonist. The following procedures outline the necessary personal
protective equipment (PPE), handling protocols, and disposal plans to ensure a safe laboratory
environment.

Physicochemical and Hazard Data

While a specific Safety Data Sheet (SDS) for DADLE is not readily available in public domains,
the following information has been compiled from supplier data and general knowledge of
similar peptide compounds. DADLE is a synthetic opioid peptide and should be handled with
care, assuming it may have biological effects upon accidental exposure.
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Property Value Reference
Synonyms [D-Ala2,D-Leu5]-Enkephalin [1]

CAS Number 63631-40-3 [11[2]
Molecular Formula C29H39N507 [11[2]
Molecular Weight 569.66 g/mol [2]
Appearance White to off-white powder

Solubility Soluble in water (to 1 mg/ml) [2]

Storage Temperature -20°C [2]

Purity >95% [2]

Hazard Statement: The toxicological properties of this substance have not been fully
investigated. As a d-opioid receptor agonist, it may have pharmacological effects if inhaled,
ingested, or absorbed through the skin.[2][3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table outlines
the recommended PPE for handling DADLE in a laboratory setting.

Body Part Personal Protective Equipment (PPE)

Hands Nitrile or latex gloves

E Safety glasses with side shields or chemical
es
Y safety goggles

Body Laboratory coat

Not generally required for small quantities in a
Resoirat well-ventilated area. Use a NIOSH-approved
espiratory _ , _ _
respirator if creating aerosols or handling large

quantities.
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Operational Procedures

Adherence to standard operating procedures is essential for the safe handling of DADLE.
1. Engineering Controls:

e Work in a well-ventilated area.
e A chemical fume hood is recommended when handling large quantities or if there is a
potential for aerosolization.

2. Handling:

e Avoid inhalation of dust.

e Avoid contact with eyes, skin, and clothing.
e Use non-sparking tools.

e Wash hands thoroughly after handling.

3. Storage:

o Store in a tightly sealed container.
o Store at -20°C for long-term stability.[2]
o Keep in a dry and well-ventilated place.

Experimental Workflow: Preparation of a DADLE
Solution

The following diagram outlines a typical workflow for preparing a stock solution of DADLE.
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Disposal Plan

Proper disposal of DADLE and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

1. Unused DADLE:

e Dispose of as hazardous chemical waste.
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» Follow all federal, state, and local regulations.
e Do not dispose of down the drain.

2. Contaminated Materials:

o Contaminated labware (e.g., pipette tips, tubes) should be placed in a designated hazardous
waste container.

o Contaminated PPE (e.g., gloves) should be disposed of in the appropriate hazardous waste
stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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DADLE]. BenchChem, [2025]. [Online PDF]. Available at:
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dadle]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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